Cas no 61751-42-6 (Benzenepropanamide, N-methyl-N-(phenylmethyl)-)

Benzenepropanamide, N-methyl-N-(phenylmethyl)- structure
61751-42-6 structure
Product Name:Benzenepropanamide, N-methyl-N-(phenylmethyl)-
CAS No:61751-42-6
MF:C17H19NO
MW:253.338864564896
CID:467488
PubChem ID:670103
Update Time:2025-04-19

Benzenepropanamide, N-methyl-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanamide, N-methyl-N-(phenylmethyl)-
    • N-benzyl-N-methyl-3-phenylpropanamide
    • SR-01000238789
    • BRD-K16910595-001-01-6
    • DTXSID80349989
    • TimTec1_003482
    • 61751-42-6
    • CHEMBL1432454
    • SCHEMBL4064581
    • AKOS002953006
    • HMS2580C19
    • SMR000269773
    • SR-01000238789-1
    • MLS000678717
    • AO-854/11462378
    • HMS1543O06
    • Inchi: 1S/C17H19NO/c1-18(14-16-10-6-3-7-11-16)17(19)13-12-15-8-4-2-5-9-15/h2-11H,12-14H2,1H3
    • InChI Key: RPBRKAIJZNHIOD-UHFFFAOYSA-N
    • SMILES: O=C(CCC1C=CC=CC=1)N(C)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 253.14677
  • Monoisotopic Mass: 253.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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